1-(5-bromo-2-methoxybenzyl)-4-[(4-methylphenoxy)acetyl]piperazine oxalate

• IUPAC Name: 1-[4-[(5-bromo-2-methoxyphenyl)methyl]piperazin-1-yl]-2-(4-methylphenoxy)ethanone;oxalic acid
• InChI: InChI=1S/C21H25BrN2O3.C2H2O4/c1-16-3-6-19(7-4-16)27-15-21(25)24-11-9-23(10-12-24)14-17-13-18(22)5-8-20(17)26-2;3-1(4)2(5)6/h3-8,13H,9-12,14-15H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: XCPDHKINQGNXAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)CC3=C(C=CC(=C3)Br)OC.C(=O)(C(=O)O)O
• Molecular Formula: C23H27BrN2O7
• Molecular Weight: 523.4 g/mol

Description

1-(5-bromo-2-methoxybenzyl)-4-[(4-methylphenoxy)acetyl]piperazine oxalate, also known as BRL-15572, is a piperazine derivative that acts as a selective antagonist of the dopamine D3 receptor. It was first synthesized in 2003 by researchers at the University of Nottingham, UK. Since then, BRL-15572 has been extensively studied for its potential applications in the treatment of drug addiction, schizophrenia, and other psychiatric disorders.

Mechanism of Action

1-(5-bromo-2-methoxybenzyl)-4-[(4-methylphenoxy)acetyl]piperazine oxalate acts as a selective antagonist of the dopamine D3 receptor, which is primarily expressed in the mesolimbic system of the brain. This system is involved in reward processing and motivation, and is thought to play a key role in drug addiction and other psychiatric disorders. By blocking the D3 receptor, 1-(5-bromo-2-methoxybenzyl)-4-[(4-methylphenoxy)acetyl]piperazine oxalate reduces the rewarding effects of drugs of abuse and decreases drug-seeking behavior.
Biochemical and Physiological Effects:
1-(5-bromo-2-methoxybenzyl)-4-[(4-methylphenoxy)acetyl]piperazine oxalate has been shown to have several biochemical and physiological effects in animal models. It has been shown to increase dopamine release in the prefrontal cortex, which is thought to be involved in cognitive function. It has also been shown to increase the expression of several key proteins involved in synaptic plasticity, which is thought to be important for learning and memory.

Advantages and Limitations for Lab Experiments

1-(5-bromo-2-methoxybenzyl)-4-[(4-methylphenoxy)acetyl]piperazine oxalate has several advantages for use in laboratory experiments. It is a highly selective antagonist of the dopamine D3 receptor, which reduces the risk of off-target effects. It is also relatively easy to synthesize, with a moderate yield. However, 1-(5-bromo-2-methoxybenzyl)-4-[(4-methylphenoxy)acetyl]piperazine oxalate has several limitations as well. It has poor solubility in water, which can make it difficult to work with in certain experimental settings. It also has a relatively short half-life, which can make it difficult to maintain stable drug levels in vivo.

Future Directions

There are several future directions for research on 1-(5-bromo-2-methoxybenzyl)-4-[(4-methylphenoxy)acetyl]piperazine oxalate. One area of interest is the potential use of 1-(5-bromo-2-methoxybenzyl)-4-[(4-methylphenoxy)acetyl]piperazine oxalate in the treatment of schizophrenia. Several studies have shown that 1-(5-bromo-2-methoxybenzyl)-4-[(4-methylphenoxy)acetyl]piperazine oxalate can improve cognitive function in animal models of schizophrenia, and there is growing interest in its potential as a novel therapeutic agent for this disorder. Another area of interest is the potential use of 1-(5-bromo-2-methoxybenzyl)-4-[(4-methylphenoxy)acetyl]piperazine oxalate in the treatment of drug addiction. Several studies have shown that 1-(5-bromo-2-methoxybenzyl)-4-[(4-methylphenoxy)acetyl]piperazine oxalate can reduce drug-seeking behavior in animal models of addiction, and there is growing interest in its potential as a novel therapeutic agent for this disorder. Finally, there is interest in developing more potent and selective D3 receptor antagonists based on the structure of 1-(5-bromo-2-methoxybenzyl)-4-[(4-methylphenoxy)acetyl]piperazine oxalate, with the goal of improving its efficacy and reducing its side effects.

Synthesis Methods

The synthesis of 1-(5-bromo-2-methoxybenzyl)-4-[(4-methylphenoxy)acetyl]piperazine oxalate involves several steps, starting with the reaction of 5-bromo-2-methoxybenzaldehyde with piperazine to form the corresponding Schiff base. This intermediate is then reacted with 4-methylphenylacetic acid to form the final product, which is obtained as an oxalate salt. The overall yield of this synthesis is around 30%.

Scientific Research Applications

1-(5-bromo-2-methoxybenzyl)-4-[(4-methylphenoxy)acetyl]piperazine oxalate has been extensively studied for its potential applications in the treatment of drug addiction and other psychiatric disorders. Several studies have shown that 1-(5-bromo-2-methoxybenzyl)-4-[(4-methylphenoxy)acetyl]piperazine oxalate can reduce drug-seeking behavior in animal models of addiction, including cocaine, heroin, and nicotine. It has also been shown to improve cognitive function in animal models of schizophrenia.